5-oxo-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-1-(p-tolyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methylphenyl)-5-oxo-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H24N4O2/c1-16-10-12-18(13-11-16)27-15-17(14-22(27)29)24(30)25-23-20-8-5-9-21(20)26-28(23)19-6-3-2-4-7-19/h2-4,6-7,10-13,17H,5,8-9,14-15H2,1H3,(H,25,30)
• InChI Key: AEMZSINMDHHOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C4CCCC4=NN3C5=CC=CC=C5
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring and a pyrazole ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and pyrazole is a five-membered ring with two nitrogen atoms. Both of these structures are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine and pyrazole rings, along with various substituents. The exact three-dimensional structure would depend on the stereochemistry at the various chiral centers in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxamide would likely make it somewhat soluble in polar solvents.

Scientific Research Applications

Antileishmanial Activity

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects including potent antileishmanial activities. .

Antimalarial Activity

The compound also showed promising antimalarial activities. .

Molecular Docking Study

.

Antiviral Activity

Indole derivatives, which are structurally similar to the compound , have been reported to possess antiviral activity. While the specific antiviral activity of your compound is not mentioned, it’s possible that it may also have similar properties.

Anti-inflammatory Activity

. Given the structural similarity, your compound may also have potential anti-inflammatory applications.

Anticancer Activity

. The specific anticancer activity of your compound is not mentioned, but given the structural similarity, it may also have potential anticancer applications.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Many pyrrolidine and pyrazole derivatives have been found to have various biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Future Directions

Given the wide range of biological activities exhibited by pyrrolidine and pyrazole derivatives, this compound could be a promising candidate for further study in drug discovery and development.